Cas no 496052-55-2 (3,5-Dichloro-4-(trifluoromethyl)aniline)

• Product Name: 3,5-Dichloro-4-(trifluoromethyl)aniline
• CAS No: 496052-55-2
• MF: C₇H₄Cl₂F₃N
• MW: 230.014570236206
• MDL: MFCD03788476
• CID: 1006759
• PubChem ID: 2779073
• Update Time: 2025-04-20

3,5-Dichloro-4-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 3,5-Dichloro-4-(trifluoromethyl)aniline
• PubChem8462
• SBB070600
• PC0634
• 6719AB
• 5686AD
• FCH1321173
• AX8226737
• 3,5-dichloro-4-(trifluoromethyl)phenylamine
• 3,5-Dichloro-4-(trifluoromethyl)benzenamine
• 3,5-bis(chloranyl)-4-(trifluoromethyl)aniline
• N1-[2-Bromo-4-(trifluoromethyl)phenyl]acetamide
• A827762
• CS-13360
• SCHEMBL25014091
• CS-W020198
• 496052-55-2
• 4-Amino-2,6-dichlorobenzotrifluoride
• SB80707
• AKOS015889417
• MFCD03788476
• LOVGLWZIYWMBLT-UHFFFAOYSA-N
• 4-Amino-2,6-dichlorobenzotrifluoride]
• EN300-4252714
• DTXSID60381261

• MDL： MFCD03788476
• Inchi： 1S/C7H4Cl2F3N/c8-4-1-3(13)2-5(9)6(4)7(10,11)12/h1-2H,13H2
• InChI Key： LOVGLWZIYWMBLT-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C(F)(F)F)Cl)N

Computed Properties

• Exact Mass: 228.9672890g/mol
• Monoisotopic Mass: 228.9672890g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26

3,5-Dichloro-4-(trifluoromethyl)aniline Security Information

• Hazard Statement： Toxic
• Hazardous Material Identification：